Cas no 6281-26-1 (2-Oxazolidinone,5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]-)

2-Oxazolidinone,5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]- structure
6281-26-1 structure
Product Name:2-Oxazolidinone,5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]-
CAS No:6281-26-1
MF:C9H9N3O5
MW:239.184861898422
CID:503545
PubChem ID:5879804
Update Time:2025-04-19

2-Oxazolidinone,5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone,5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]-
    • Furmethoxadon
    • 5-methyl-3-(5-nitro-furan-2-ylmethyleneamino)-oxazolidin-2-one
    • 5-Methyl-3-(5-nitro-furfurylidenamino)-oxazolidin-2-on
    • 5-methyl-3-(5-nitro-furfurylidenamino)-oxazolidin-2-one
    • 2-Oxazolidinone, 5-methyl-3-[(5-nitrofurfurylidene)amino]-
    • 5-methyl-3-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
    • 6281-26-1
    • 2-Oxazolidinone, 5-methyl-3-[[(5-nitro-2-furanyl)methylene]amino]-
    • Q27278671
    • NSC6479
    • Inchi: 1S/C9H9N3O5/c1-6-5-11(9(13)16-6)10-4-7-2-3-8(17-7)12(14)15/h2-4,6H,5H2,1H3/b10-4-
    • InChI Key: TUTQORSNAITDSX-WMZJFQQLSA-N
    • SMILES: O1C(N(CC1C)/N=C\C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

  • Exact Mass: 239.05400
  • Monoisotopic Mass: 239.05422040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.86000
  • LogP: 1.82350
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